Cas no 1335140-58-3 (2,5-Dimethyl-3-methylsulfonylaniline)

• Product Name: 2,5-Dimethyl-3-methylsulfonylaniline
• CAS No: 1335140-58-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 2112455
• Update Time: 2023-08-04

2,5-Dimethyl-3-methylsulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(methylsulfonyl)Benzenamine
• 2,5-Dimethyl-3-methylsulfonylaniline

• Inchi： 1S/C9H13NO2S/c1-6-4-8(10)7(2)9(5-6)13(3,11)12/h4-5H,10H2,1-3H3
• InChI Key： DUERFRGZTVUNDU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C)C=C(C=1C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 68.5